Cas no 107349-17-7 (Urea,N'-(2,4-difluorophenyl)-N-[[4-(2,3-dimethylpentyl)phenyl]methyl]-N-heptyl-)

• Product Name: Urea,N'-(2,4-difluorophenyl)-N-[[4-(2,3-dimethylpentyl)phenyl]methyl]-N-heptyl-
• CAS No: 107349-17-7
• MF: C₂₈H₄₀F₂N₂O
• MW: 458.626814842224
• CID: 1183402
• Update Time: 2024-08-02

Urea,N'-(2,4-difluorophenyl)-N-[[4-(2,3-dimethylpentyl)phenyl]methyl]-N-heptyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N'-(2,4-difluorophenyl)-N-[[4-(2,3-dimethylpentyl)phenyl]methyl]-N-heptyl-
• Urea, N'-(2,4-difluorophenyl)-N-[[4-(2,3-dimethylpentyl)phenyl]methyl]-N-heptyl-

• Inchi： 1S/C28H40F2N2O/c1-5-7-8-9-10-17-32(28(33)31-27-16-15-25(29)19-26(27)30)20-24-13-11-23(12-14-24)18-22(4)21(3)6-2/h11-16,19,21-22H,5-10,17-18,20H2,1-4H3,(H,31,33)
• InChI Key： KTKIMVGDBUWYTQ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(CC(C)C(C)CC)C=C1)(CCCCCCC)C(NC1=CC=C(F)C=C1F)=O

Computed Properties

• Exact Mass: 458.3111

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 566.1±50.0 °C(Predicted)
• PSA: 32.34
• pka: 12.78±0.70(Predicted)